N-(beta-hydroxyethyl)-2-aminoethanesulfonic acid

• Molecular Formula: C4H11NO4S
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 2-(2-hydroxyethylamino)ethanesulfonic acid
• InChI: InChI=1S/C4H11NO4S/c6-3-1-5-2-4-10(7,8)9/h5-6H,1-4H2,(H,7,8,9)
• InChI Key: BVIXTPMSXQAQBG-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NCCS(=O)(=O)O

Description

N-(beta-hydroxyethyl)-2-aminoethanesulfonic acid is a useful research compound. Its molecular formula is C4H11NO4S and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution in 2 liters of water of 315 g of sodium bromoethanesulphonate (Organic Synthesis, Coll. Vol. II, p. 558) and 450 g of ethanolamine was heated to 60°-70° C. for 30 minutes. Excess ethanolamine and water were then distilled off under vacuum, and the residue dissolved in 250-270 ml of water. 2.2 Liters of concentrated hydrochloric acid was added and the solution kept in a refrigerator for 15-20 hours. The precipitated sodium chloride was filtered off using a filter pump, and the solution concentrated until a viscous oil was obtained. The oil was diluted with 60 ml of water and ethanol (about 500 ml) then added to precipitate the reaction product. After the mixture has been left one night in a refrigerator, precipitation was almost complete. The product obtained was filtered off with a filter pump. About 130-140 g of crystalline product was obtained, having a melting point of 180°-183° C.

Synthesis routes and methods II

Procedure details

N-(β-hydroxyethyl)-2-aminoethanesulfonic acid, ##STR7## was prepared as follows: 2250 parts water was saturated with sulfur dioxide at 10° C. in a three-necked, round-bottom flask which was fitted with an electrical stirrer, thermometer, dropping funnel, and a gas inlet tube, 261 parts 1-aziridine-ethanol dissolved in 750 parts water was added via the dropping funnel while sulfur dioxide was bubbled into the flask and the temperature maintained at 10° C. After the addition was completed, the contents of the flask were concentrated to 600 parts and added to 3000 parts ethanol (F-30). The resulting solid was washed with 2000 parts ethanol, filtered, and dried to give 340 parts of the desired product.